Cas no 89874-69-1 (Phenol, 3-(3S)-3-piperidinyl-)

Phenol, 3-(3S)-3-piperidinyl- structure
Product name:Phenol, 3-(3S)-3-piperidinyl-
Phenol, 3-(3S)-3-piperidinyl- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 3-(3S)-3-piperidinyl-
- 89874-69-1
- BDBM50452348
- CHEMBL8033
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- Inchi: InChI=1S/C11H15NO/c13-11-5-1-3-9(7-11)10-4-2-6-12-8-10/h1,3,5,7,10,12-13H,2,4,6,8H2/t10-/m1/s1
- InChI Key: HYUOAVGLJXTEGX-SNVBAGLBSA-N
- SMILES: C1CC(CNC1)C2=CC(=CC=C2)O
Computed Properties
- Exact Mass: 177.115364102g/mol
- Monoisotopic Mass: 177.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 32.3Ų
Phenol, 3-(3S)-3-piperidinyl- Related Literature
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Xiaoting Yu,Xu Jia,Xiaolong Yang,Weisheng Liu,Wenwu Qin RSC Adv., 2014,4, 23571-23579
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Alain Mayer,Adrian Häberli,Christian J. Leumann Org. Biomol. Chem., 2005,3, 1653-1658
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Wei-Min Ren,Meng-Wei Liang,Yue-Chao Xu,Xiao-Bing Lu Polym. Chem., 2013,4, 4425-4433
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